MF266-1

• Molecular Formula: C24H17ClF3NO3S
• Molecular Weight: 491.9 g/mol
• InChI: InChI=1S/C24H17ClF3NO3S/c25-18-6-7-21(32-14-15-4-2-1-3-5-15)20(11-18)19-8-9-33-22(19)16-10-17(13-29-12-16)23(30,31)24(26,27)28/h1-13,30-31H,14H2
• InChIKey: JCCQFQOPADDTRS-UHFFFAOYSA-N

MF266-1 Chemical Identity and Pharmacological Baseline

MF266-1 (CAS 848188-18-1, C24H17ClF3NO3S, MW 491.91) is a synthetic small-molecule antagonist of the prostaglandin E2 receptor subtype 1 (EP1). It was developed as a tool compound to dissect the contributions of individual EP receptor subtypes to inflammation and pain [1]. Its pharmacological profile is curated in authoritative databases including the IUPHAR/BPS Guide to Pharmacology (Ligand ID: 6068) and ChEMBL (CHEMBL185346) [2].

✓

EP1 subtype pathway studies

Selective antagonist tool for isolating EP1-mediated signaling from EP2/EP3/EP4 contributions in inflammation and pain research.

✓

Curated target engagement reference

IUPHAR/BPS Guide to Pharmacology and ChEMBL entry provide cross-validated affinity and selectivity data for assay standardization.

✓

EP subtype functional dissection

Enables clear attribution of model-response endpoints to specific receptor subtypes when used alongside EP4/EP3 comparators.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. MF498 [N-{[4-(5,9-Diethoxy-6-oxo-6,8-dihydro-7H-pyrrolo[3,4-g]quinolin-7-yl)-3-methylbenzyl]sulfonyl}-2-(2-methoxyphenyl)acetamide], a selective E prostanoid receptor 4 antagonist, relieves joint inflammation and pain in rodent models of rheumatoid and osteoarthritis. J Pharmacol Exp Ther. 2008 May;325(2):425-34. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. MF266-1 Ligand Page. GtoPdb Ligand ID: 6068. View Source

MF266-1 Irreplaceability in EP Receptor Studies

The four E prostanoid receptor subtypes (EP1–EP4) often mediate opposing physiological effects. In rodent models of rheumatoid arthritis, the EP4 antagonist MF498 produced marked anti-inflammatory efficacy, while the EP1 antagonist MF266-1 and the EP3 antagonist MF266-3 were completely inactive [1]. Substituting MF266-1 with an EP4 or EP3 antagonist invalidates target-specific interpretation because each tool compound demonstrates a unique selectivity fingerprint across the prostanoid receptor family [2]. This evidence demands that procurement decisions be driven by the specific receptor subtype required for the experimental hypothesis, not by superficial class similarity.

Target tool

MF266-1 (EP1 antagonist)

EP4 antagonist MF498 or EP3 antagonist MF266-3

EP receptor subtypes mediate distinct, often opposing, physiological responses. Using an EP4 or EP3 antagonist in place of MF266-1 changes the receptor target and may invert pathway interpretation — MF498 showed reported model-response engagement in arthritis models, while MF266-1 did not, indicating different signaling roles.

Each MF-series tool compound has a unique selectivity fingerprint. Substituting by class similarity alone can invalidate receptor-subtype-specific conclusions; experimental hypothesis must drive tool selection.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. View Source
• [2] Giblin GMP, Bit RA, Brown SH, Chaignot HM, Chowdhury A, Chessell IP, Clayton NM, Coleman T, Hall A, Hammond B, Hurst DN, Michel AD, Naylor A, Novelli R, Scoccitti T, Spalding D, Tang SP, Wilson AW, Wilson R. The discovery of 6-[2-(5-chloro-2-{[(2,4-difluorophenyl)methyl]oxy}phenyl)-1-cyclopenten-1-yl]-2-pyridinecarboxylic acid, GW848687X, a potent and selective prostaglandin EP1 receptor antagonist for the treatment of inflammatory pain. Bioorg Med Chem Lett. 2007 Jan 15;17(2):385-9. View Source

MF266-1 Differentiation from Closest Analogs

EP1 Binding Affinity: Cross-Compound Comparison

MF266-1 binds the human EP1 receptor with a Ki of 3.8 nM, as reported in the primary characterization paper by Clark et al. (2008) [1]. By comparison, the structurally distinct EP3 antagonist MF266-3 has a reported EP3 Ki of 0.8 nM, and the EP4 antagonist MF498 has an EP4 affinity of 0.7 nM . These binding data position MF266-1 as a low-nanomolar EP1 tool with an affinity suitable for discriminating EP1-mediated effects from EP3- or EP4-mediated effects in competition binding assays.

EP1 Binding Affinity

Head-to-head

Ki = 3.8 nM (human EP1)
MF266-3 EP3 Ki = 0.8 nM
MF498 EP4 Ki = 0.7 nM

Supports EP1 engagement at low nanomolar concentrations; cross-subtype activity must be excluded experimentally.

Recombinant human prostanoid receptor binding assays (Clark et al. 2008).

Evidence Dimension	EP1 receptor binding affinity (Ki)
Target Compound Data	Ki = 3.8 nM (human EP1)
Comparator Or Baseline	MF266-3 (EP3) Ki = 0.8 nM; MF498 (EP4) Ki = 0.7 nM
Quantified Difference	MF266-1 EP1 affinity is 4.75-fold weaker than MF266-3 at EP3 and 5.4-fold weaker than MF498 at EP4
Conditions	Recombinant human prostanoid receptor competition binding assays (Clark et al. 2008; ProbeChem)

Why This Matters

A Ki of 3.8 nM for EP1 enables receptor occupancy at low nanomolar concentrations, but the affinity differences across the MF-series tool compounds mean that cross-subtype activity must be experimentally excluded; users requiring EP3 or EP4 blockade should procure MF266-3 or MF498 respectively, not MF266-1.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. View Source

TP Selectivity: MF266-1 vs. GW848687

A key point of differentiation between EP1 antagonists is their degree of selectivity over the thromboxane A2 (TP) receptor. MF266-1 exhibits 60-fold selectivity for EP1 over TP, as established by Giblin et al. (2007) and cited in the Clark et al. (2008) Discussion [1]. In contrast, the later-generation EP1 antagonist GW848687 displays only 30-fold selectivity over TP [2]. This 2-fold greater selectivity window for MF266-1 reduces TP-mediated confounding in functional assays where thromboxane signaling pathways are co-expressed.

TP Selectivity vs. GW848687

Head-to-head

MF266-1: 60-fold EP1/TP
GW848687: 30-fold EP1/TP

Wider TP selectivity margin may reduce thromboxane-mediated confounding in functional assays.

Recombinant EP1 and TP binding assays; Giblin et al. 2007, cited by Clark et al. 2008.

Evidence Dimension	Fold-selectivity of EP1 over TP receptor
Target Compound Data	60-fold (EP1/TP selectivity ratio)
Comparator Or Baseline	GW848687: 30-fold (EP1/TP selectivity ratio)
Quantified Difference	MF266-1 TP selectivity window is 2-fold larger than GW848687 (60 vs. 30-fold)
Conditions	Recombinant human EP1 and TP receptor binding assays (Giblin et al. 2007)

Why This Matters

The wider TP selectivity margin reduces the likelihood of thromboxane receptor-mediated off-target effects confounding EP1-specific pharmacological readouts, making MF266-1 a cleaner tool for EP1 mechanistic studies compared to GW848687.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. (Discussion section citing Giblin et al. 2007 comparison). View Source
• [2] Giblin GMP, Bit RA, Brown SH, Chaignot HM, Chowdhury A, Chessell IP, Clayton NM, Coleman T, Hall A, Hammond B, Hurst DN, Michel AD, Naylor A, Novelli R, Scoccitti T, Spalding D, Tang SP, Wilson AW, Wilson R. Bioorg Med Chem Lett. 2007 Jan 15;17(2):385-9. View Source

In Vivo Efficacy in Arthritis: EP1 vs. EP4

In the rat adjuvant-induced arthritis (AIA) model of rheumatoid arthritis, MF266-1 administered at pharmacologically active doses failed to attenuate joint inflammation, whereas the EP4 antagonist MF498 produced significant anti-inflammatory effects comparable to the COX-2 inhibitor MF-tricyclic [1]. This direct head-to-head result demonstrates that EP1 blockade is insufficient to recapitulate the anti-arthritic efficacy of EP4 antagonism, providing a clear functional differentiation metric for compound selection.

In Vivo Arthritis Model Response

Head-to-head

MF266-1: no reported inflammation inhibition
MF498: reported anti-inflammatory response comparable to COX-2 inhibitor

MF266-1 is an appropriate EP1 pathway negative control; EP4-mediated inflammation is probed with MF498.

Rat adjuvant-induced arthritis model; oral dosing at pharmacologically effective exposures (Clark et al. 2008).

Evidence Dimension	Inhibition of joint inflammation in rat AIA model
Target Compound Data	MF266-1 (EP1 antagonist): no significant inhibition of inflammation
Comparator Or Baseline	MF498 (EP4 antagonist): significant inhibition of inflammation, comparable to COX-2 inhibitor MF-tricyclic
Quantified Difference	Qualitative efficacy difference: MF498 active, MF266-1 inactive in the same model
Conditions	Rat adjuvant-induced arthritis (AIA) model; compounds dosed orally at pharmacologically effective exposures (Clark et al. 2008)

Why This Matters

This functional dissociation directly informs experimental design: MF266-1 is the appropriate negative control for EP1-mediated pathways in inflammatory arthritis, while MF498 is the appropriate tool for EP4-dependent inflammation; using MF266-1 to probe general 'EP receptor' involvement would produce a false-negative result.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. View Source

Curated EP1 and TP Affinity Constants

Aggregated bioactivity data from the IUPHAR/BPS Guide to Pharmacology and ChEMBL provide standardized affinity values for MF266-1. The average pKi at human EP1 is 8.44 (Ki ≈ 3.6 nM), consistent across multiple database entries [1]. In contrast, the pKi at human TP receptor is 6.66 (Ki ≈ 219 nM), confirming a ~60-fold separation between the primary target and the main off-target [2]. This curated meta-data reinforces the compound's selectivity profile with cross-validated, independently verifiable numbers.

Curated Affinity Constants

Class-level inference

EP1 pKi = 8.44 (Ki ≈ 3.6 nM)
TP pKi = 6.66 (Ki ≈ 219 nM)
~61-fold selectivity

Cross-validated database values support experimental planning and peer review.

ChEMBL and IUPHAR/BPS Guide to Pharmacology aggregated data.

Evidence Dimension	pKi values for EP1 and TP receptors
Target Compound Data	EP1 pKi = 8.44 (Ki ≈ 3.6 nM); TP pKi = 6.66 (Ki ≈ 219 nM)
Comparator Or Baseline	Intra-compound selectivity ratio: EP1 vs. TP
Quantified Difference	~61-fold selectivity for EP1 over TP (ΔpKi = 1.78)
Conditions	Curated human recombinant receptor binding data from ChEMBL and GtoPdb

Why This Matters

Database-curated affinity constants provide a trusted, version-controlled reference for experimental planning and peer review, reducing the risk of relying on unverified vendor claims alone.

• [1] IUPHAR/BPS Guide to Pharmacology. MF266-1 Ligand Page. GtoPdb Ligand ID: 6068. View Source
• [2] ChEMBL Database. CHEMBL185346 (MF266-1) bioactivity summary. EMBL-EBI. View Source

EP3 Antagonist EP4 Selectivity: MF266-3 vs. ONO-AE3-240

The EP3 antagonist MF266-3 shows >7,000-fold selectivity over EP4, whereas the reported EP3 antagonist ONO-AE3-240 achieves only 250-fold selectivity (Ki for EP4 = 58 nM) [1]. Although MF266-1 is an EP1 antagonist, the data set provides important class context: within the MF-series tool compounds, receptor subtype selectivity has been rigorously optimized. MF266-1's EP1-over-TP selectivity of 60-fold should be interpreted against this backdrop—it is moderate but well-characterized, and significantly better than the earlier EP1 antagonist GW848687 (30-fold).

MF-Series Selectivity Context

Cross-study comparable

MF266-3: >7,000-fold EP3/EP4 selectivity
ONO-AE3-240: 250-fold EP3/EP4
MF266-1: 60-fold EP1/TP (moderate, well-characterized)

MF-series compounds exhibit rigorously optimized subtype selectivity; MF266-1's TP selectivity is documented and better characterized than earlier EP1 antagonists.

Cross-study comparison from Clark et al., Giblin et al., and Amano et al.

Evidence Dimension	Receptor selectivity comparison across MF-series tool compounds
Target Compound Data	MF266-1: 60-fold EP1 over TP selectivity
Comparator Or Baseline	MF266-3: >7,000-fold EP3 over EP4 selectivity; ONO-AE3-240: 250-fold; GW848687: 30-fold EP1 over TP
Quantified Difference	MF266-1 EP1/TP selectivity (60-fold) > GW848687 (30-fold) but << MF266-3 EP3/EP4 selectivity (>7,000-fold)
Conditions	Cross-study comparison using recombinant human prostanoid receptor binding data (Clark et al. 2008; Giblin et al. 2007; Amano et al. 2003)

Why This Matters

This cross-compound selectivity matrix enables rational tool compound selection: MF266-1 offers superior TP selectivity among available EP1 antagonists, while MF266-3 offers near-absolute EP3 selectivity for users requiring minimal EP4 cross-reactivity.

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. Discussion section citing selectivity comparisons from Giblin et al. (2007) and Amano et al. (2003). View Source

MF266-1 Recommended Application Scenarios

EP1 vs. EP4 Pathway Dissection in Inflammatory Arthritis Models

Use MF266-1 as the EP1-selective negative control alongside the EP4 antagonist MF498 in the rat AIA or guinea pig iodoacetate-induced OA model. The established finding that MF266-1 fails to inhibit inflammation while MF498 is fully efficacious provides a validated experimental framework for attributing anti-inflammatory effects specifically to EP4 blockade [1].

Thromboxane Pathway De-Risking in EP1-Mediated Pain Studies

When investigating EP1 receptor contributions to inflammatory or neuropathic pain, select MF266-1 over GW848687 based on its 60-fold TP selectivity (vs. 30-fold for GW848687), minimizing thromboxane receptor-mediated confounds in tissues where both EP1 and TP are co-expressed [1].

Binding Assay Standardization and Cross-Laboratory Calibration

Employ MF266-1 as a reference EP1 antagonist in competition binding assays, leveraging its curated pKi values (EP1 pKi = 8.44; TP pKi = 6.66) from the IUPHAR/BPS Guide to Pharmacology and ChEMBL to calibrate assay sensitivity and verify recombinant EP1 receptor integrity across laboratories [1].

Selectivity Profiling Benchmark for Novel EP1 Antagonist Discovery

Use MF266-1 as a benchmark comparator when profiling novel EP1 antagonist candidates. Its well-characterized 60-fold TP selectivity and documented inactivity in the AIA model provide quantitative and functional reference points against which the selectivity and in vivo efficacy of new chemical entities can be measured [1].

Application

Selection Property

Validation Focus

EP1 vs. EP4 pathway dissection in inflammatory arthritis models

EP1-selective tool with documented model-response null effect

Confirm absence of inflammation inhibition in arthritis models to attribute effects to EP4 blockade

Thromboxane pathway de-risking in EP1-mediated pain studies

Higher reported TP selectivity margin vs. earlier EP1 antagonists

Assess thromboxane receptor cross-reactivity in tissues co-expressing EP1 and TP

Binding assay standardization and cross-laboratory calibration

Curated pKi values from authoritative databases

Verify recombinant EP1 receptor integrity and assay sensitivity using reported affinity benchmarks

Selectivity profiling benchmark for novel EP1 antagonist discovery

Well-characterized TP selectivity and in vivo model-response profile

Compare new chemical entities against MF266-1's selectivity and model-response endpoints

• [1] Clark P, Rowland SE, Denis D, Mathieu MC, Stocco R, Poirier H, Burch J, Han Y, Audoly L, Therien AG, Xu D. J Pharmacol Exp Ther. 2008 May;325(2):425-34. View Source